Cas no 188751-54-4 (1-(tert-Butoxycarbonyl)-1H-indole-5-carboxylic acid)

1-(tert-Butoxycarbonyl)-1H-indole-5-carboxylic acid Properties

Names and Identifiers

• 1-(tert-Butoxycarbonyl)-1H-indole-5-carboxylic acid
• 1-[(2-methylpropan-2-yl)oxycarbonyl]indole-5-carboxylic acid
• 1H-Indole-1,5-dicarboxylic acid, 1-(1,1-diMethylethyl) ester
• 188751-54-4
• 1-Boc-1H-indole-5-carboxylic acid
• 1-(tert-Butoxycarbonyl)-1H-indole-5-carboxylicacid
• A880501
• F18329
• DB-363333
• DTXSID30626732
• SCHEMBL6394140
• +Expand

• MDL： MFCD13183440
• InChIKey： UBPWRLQOVJQGSS-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H15NO4/c1-14(2,3)19-13(18)15-7-6-9-8-10(12(16)17)4-5-11(9)15/h4-8H,1-3H3,(H,16,17)
• SMILES： CC(C)(C)OC(=O)N1C=CC2=CC(=CC=C21)C(=O)O

Computed Properties

• Exact Mass: 261.10015
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 261.10010796g/mol
• Heavy Atom Count: 19
• Complexity: 374
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 68.53
• Solubility: Almost insoluble (0.034 g/l) (25 º C),
• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),